Cas no 39743-75-4 (Benzo[b]thiophene,2-(1-methylethyl)-)

• Product Name: Benzo[b]thiophene,2-(1-methylethyl)-
• CAS No: 39743-75-4
• MF: C₁₁H₁₂S
• MW: 176.277981758118
• CID: 320264
• PubChem ID: 270523
• Update Time: 2025-04-19

Benzo[b]thiophene,2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,2-(1-methylethyl)-
• 2-propan-2-yl-1-benzothiophene
• 39743-75-4
• NSC112993
• 2-i-propyl-benzo[b]thiophene
• LPCZLJKNCRRQFN-UHFFFAOYSA-N
• SCHEMBL79534
• 2-isopropyl-benzo[b]thiophene
• 2-(propan-2-yl)-1-benzothiophene
• NSC-112993
• 2-i-Propylbenzo[b]thiophene
• 2-isopropylbenzothiophene
• DTXSID60296982

• Inchi： 1S/C11H12S/c1-8(2)11-7-9-5-3-4-6-10(9)12-11/h3-8H,1-2H3
• InChI Key： LPCZLJKNCRRQFN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)C

Computed Properties

• Exact Mass: 176.06606
• Monoisotopic Mass: 176.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 261°C at 760 mmHg
• Flash Point: 81°C
• Refractive Index: 1.611
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes